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Compound of Interest

Compound Name: Lithium periodate

CAS No.: 21111-84-2

Cat. No.: B1603596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous

lithium periodate (LiIO₄). The information presented is curated for professionals in research

and development who require a detailed understanding of the solid-state properties of this

inorganic compound. This document summarizes key crystallographic data, outlines plausible

experimental protocols for its synthesis and characterization, and visualizes the experimental

workflow.

Core Crystallographic Data
The definitive crystal structure of anhydrous lithium periodate was first reported by Kraft and

Jansen in 1995.[1] Single-crystal X-ray diffraction analysis revealed a monoclinic crystal

system. The key crystallographic parameters are summarized in the table below for ease of

reference and comparison.
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Parameter Value

Chemical Formula LiIO₄

Crystal System Monoclinic

Space Group P 1 2₁/n 1

Unit Cell Dimensions a = 5.255(3) Å

b = 8.511(4) Å

c = 7.969(5) Å

α = 90°

β = 104.21(3)°

γ = 90°

Volume 345.5(4) Å³

Formula Units per Unit Cell (Z) 4

Isostructural with LiAlH₄

Coordination Environment
In the crystal lattice of anhydrous lithium periodate, the iodine atom is tetrahedrally

coordinated by four oxygen atoms, forming the periodate anion (IO₄⁻). The lithium cation (Li⁺)

is coordinated by five oxygen atoms in a strongly distorted trigonal-bipyramidal geometry. A

notable feature of this structure is that two of these lithium-oxygen polyhedra are linked via a

common edge.

Experimental Protocols
While the seminal paper by Kraft and Jansen provides the definitive structural data, the

detailed experimental procedures for the synthesis of anhydrous single crystals and the

specifics of the X-ray diffraction experiment are not readily available in public databases.

Therefore, the following sections outline plausible, detailed methodologies based on

established practices in inorganic solid-state chemistry and crystallography.
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Synthesis of Anhydrous Lithium Periodate Single
Crystals
The synthesis of high-quality single crystals of anhydrous lithium periodate is crucial for

accurate structural determination. A likely method involves the careful dehydration of a

hydrated precursor, such as lithium periodate dihydrate (LiIO₄·2H₂O), or a direct solid-state

reaction.

Method 1: Dehydration of Lithium Periodate Dihydrate

Preparation of Hydrated Precursor: Lithium periodate dihydrate can be synthesized by

reacting a stoichiometric amount of a soluble lithium salt (e.g., lithium hydroxide or lithium

carbonate) with periodic acid in an aqueous solution. Slow evaporation of the resulting

solution at room temperature should yield crystals of LiIO₄·2H₂O.

Dehydration: The hydrated crystals are then placed in a controlled atmosphere furnace. The

temperature is slowly raised to a point below the decomposition temperature of the

anhydrous salt but sufficient to drive off the water of hydration. This process should be

carried out under a vacuum or a stream of dry, inert gas (e.g., argon or nitrogen) to prevent

the reabsorption of moisture.

Annealing and Crystal Growth: The resulting anhydrous powder can be pelletized and

annealed at an elevated temperature, just below its melting point, for an extended period.

This process can promote the growth of larger single crystals suitable for X-ray diffraction.

Method 2: Solid-State Reaction

Precursor Mixture: A stoichiometric mixture of a lithium source, such as lithium peroxide

(Li₂O₂) or lithium oxide (Li₂O), and an iodine oxide, like iodine pentoxide (I₂O₅), is finely

ground in an agate mortar.

Reaction: The powdered mixture is placed in an alumina or platinum crucible and heated in a

tube furnace under a controlled atmosphere (e.g., dry oxygen or air) at a temperature

sufficient to initiate the solid-state reaction.

Crystal Growth: The product is then slowly cooled to room temperature to allow for the

formation of single crystals.
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Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of anhydrous lithium periodate would follow a

standard procedure for single-crystal X-ray diffraction.

Crystal Selection and Mounting: A suitable single crystal of anhydrous LiIO₄, with dimensions

typically in the range of 0.1 to 0.3 mm, is selected under a polarizing microscope. The crystal

is then mounted on a goniometer head using a cryoloop and a cryoprotectant oil.

Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer

equipped with a suitable X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å) and a detector

(e.g., a CCD or CMOS detector). The data is typically collected at a low temperature (e.g.,

100 K) to minimize thermal vibrations and improve data quality. A series of diffraction images

are collected as the crystal is rotated through a range of angles.

Data Reduction: The collected diffraction images are processed to integrate the intensities of

the Bragg reflections and apply corrections for factors such as Lorentz and polarization

effects, and absorption.

Structure Solution and Refinement: The crystal structure is solved using direct methods or

Patterson methods to obtain an initial model of the atomic positions. This model is then

refined using full-matrix least-squares methods against the experimental diffraction data.[2]

[3][4] This iterative process adjusts the atomic coordinates, and anisotropic displacement

parameters until the calculated diffraction pattern shows the best possible agreement with

the observed data.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the determination of the crystal

structure of anhydrous lithium periodate.
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Experimental Workflow for Crystal Structure Determination of Anhydrous LiIO4
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Experimental Workflow for Crystal Structure Determination of Anhydrous LiIO₄

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1603596/docs?utm_src=pdf-body-img#unveiling-the-structure-of-anhydrous-lithium-periodate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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